Cas no 1416342-62-5 (5-(2-Amino-thiazol-4-yl)-2-(3-fluoro-benzyloxy)-benzoic acid methyl ester)

• Product Name: 5-(2-Amino-thiazol-4-yl)-2-(3-fluoro-benzyloxy)-benzoic acid methyl ester
• CAS No: 1416342-62-5
• MF: C₁₈H₁₅FN₂O₃S
• MW: 358.386706590652
• CID: 5160163
• Update Time: 2025-10-23

5-(2-Amino-thiazol-4-yl)-2-(3-fluoro-benzyloxy)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Amino-thiazol-4-yl)-2-(3-fluoro-benzyloxy)-benzoic acid methyl ester
• Benzoic acid, 5-(2-amino-4-thiazolyl)-2-[(3-fluorophenyl)methoxy]-, methyl ester

• Inchi： 1S/C18H15FN2O3S/c1-23-17(22)14-8-12(15-10-25-18(20)21-15)5-6-16(14)24-9-11-3-2-4-13(19)7-11/h2-8,10H,9H2,1H3,(H2,20,21)
• InChI Key： IJOCTEAIQRZOFW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C2=CSC(N)=N2)=CC=C1OCC1=CC=CC(F)=C1

Additional information on 5-(2-Amino-thiazol-4-yl)-2-(3-fluoro-benzyloxy)-benzoic acid methyl ester

5-(2-Amino-thiazol-4-yl)-2-(3-fluoro-benzyloxy)-benzoic acid methyl ester: A Comprehensive Overview

CAS No. 1416342-62-5 refers to the compound known as 5-(2-Amino-thiazol-4-yl)-2-(3-fluoro-benzyloxy)-benzoic acid methyl ester, a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring, a fluoro-substituted benzyl group, and a benzoic acid methyl ester moiety. The combination of these functional groups makes it a versatile compound with diverse applications.

The thiazole ring in the molecule is a key structural feature, contributing to its stability and reactivity. Thiazoles are known for their ability to act as both electron donors and acceptors, making them valuable in various chemical reactions. The presence of the amino group (-NH2) on the thiazole ring further enhances its reactivity, enabling it to participate in nucleophilic and hydrogen bonding interactions. This makes the compound particularly interesting for researchers exploring new drug candidates or advanced materials.

The 3-fluoro-benzyl group attached to the benzoic acid moiety introduces additional complexity to the molecule. Fluorine substitution is a common strategy in drug design to improve pharmacokinetic properties such as bioavailability and metabolic stability. The benzyl group also serves as a rigid spacer, potentially influencing the spatial arrangement of the molecule and its interactions with biological targets.

The methyl ester group at the benzoic acid position plays a crucial role in solubility and bioavailability. Esterification is often used to enhance the absorption of drugs in the gastrointestinal tract, making this compound potentially suitable for oral administration. However, the ester group can also be cleaved under specific conditions, allowing for controlled release of the parent carboxylic acid.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its ability to inhibit various enzymes and receptors, suggesting its potential as a lead compound for drug development. For instance, investigations into its interaction with kinase enzymes have shown promising results, indicating its potential role in anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The thiazole ring's ability to act as an electron-deficient unit makes it particularly suitable for such applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring via condensation reactions, followed by substitution reactions to introduce the fluoro-benzyl and methyl ester groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

Despite its promising potential, further research is needed to fully understand the properties and applications of this compound. Ongoing studies are focusing on optimizing its synthesis, investigating its pharmacokinetics, and exploring its interactions with biological systems. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new possibilities for this versatile molecule.

In conclusion, CAS No. 1416342-62-5 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. Its unique structure and functional groups make it a valuable tool in both medicinal chemistry and material science. As research continues to uncover its full potential, this compound is poised to make significant contributions to these fields.